(2-chlorobenzyl)[4-(dimethylamino)benzyl]amine hydrochloride
Overview
Description
(2-chlorobenzyl)[4-(dimethylamino)benzyl]amine hydrochloride is a chemical compound that has been widely used in scientific research for its unique properties. It is a white crystalline powder that is soluble in water and has a molecular weight of 316.23 g/mol.
Mechanism of Action
The mechanism of action of (2-chlorobenzyl)[4-(dimethylamino)benzyl]amine hydrochloride involves its ability to bind to the active site of acetylcholinesterase, preventing the enzyme from breaking down acetylcholine. This results in an increase in acetylcholine levels in the brain, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its ability to increase acetylcholine levels in the brain. This increase can lead to improved cognitive function, memory, and learning. Additionally, it has been shown to have neuroprotective effects, reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using (2-chlorobenzyl)[4-(dimethylamino)benzyl]amine hydrochloride in lab experiments is its ability to selectively inhibit acetylcholinesterase, without affecting other enzymes. This allows for more precise studies on the role of acetylcholine in cognitive function and memory. However, one limitation is that it may not be suitable for all types of experiments, as its effects are specific to acetylcholine-related pathways.
Future Directions
There are several future directions for research involving (2-chlorobenzyl)[4-(dimethylamino)benzyl]amine hydrochloride. One area of interest is its potential use in the treatment of Alzheimer's disease, as the increase in acetylcholine levels may improve cognitive function in patients. Additionally, it may have applications in the treatment of other neurological disorders, such as Parkinson's disease and schizophrenia. Further studies are needed to fully understand its potential therapeutic benefits and limitations.
Scientific Research Applications
(2-chlorobenzyl)[4-(dimethylamino)benzyl]amine hydrochloride has been used in various scientific research studies due to its ability to act as an inhibitor of certain enzymes. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine in the brain. This inhibition leads to an increase in acetylcholine levels, which can have beneficial effects on memory and cognitive function.
properties
IUPAC Name |
4-[[(2-chlorophenyl)methylamino]methyl]-N,N-dimethylaniline;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19ClN2.ClH/c1-19(2)15-9-7-13(8-10-15)11-18-12-14-5-3-4-6-16(14)17;/h3-10,18H,11-12H2,1-2H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJFLVZBKCCSNFV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)CNCC2=CC=CC=C2Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20Cl2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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